N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide
Overview
Description
N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide, also known as ECFB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. ECFB belongs to the class of sulfonamides, which are widely used as antibacterial agents. However, ECFB's unique chemical structure has led researchers to explore its potential as a therapeutic agent for other diseases.
Mechanism of Action
N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in the production of bicarbonate ions, which can have several physiological effects.
Biochemical and Physiological Effects:
N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide has been shown to have several biochemical and physiological effects. Inhibition of carbonic anhydrase activity can lead to a decrease in the production of aqueous humor, which can be beneficial in treating glaucoma. N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide has also been shown to reduce the production of gastric acid, which can be beneficial in treating conditions such as peptic ulcers.
Advantages and Limitations for Lab Experiments
N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide has several advantages for use in lab experiments. Its unique chemical structure allows for specific targeting of carbonic anhydrase enzymes, making it a valuable tool for studying their role in physiological processes. However, N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide's potency and specificity can also be a limitation, as it may not be suitable for use in experiments that require broader inhibition of carbonic anhydrase activity.
Future Directions
There are several future directions for research on N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide. One area of interest is its potential as a therapeutic agent for glaucoma, as it has been shown to reduce intraocular pressure in animal models. Additionally, N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide's inhibition of carbonic anhydrase activity may have implications for the treatment of other conditions such as epilepsy and altitude sickness. Further research is needed to fully explore the potential therapeutic applications of N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide.
Scientific Research Applications
N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide has been studied extensively for its potential as a therapeutic agent for various diseases. One area of research has focused on N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide's ability to inhibit the activity of carbonic anhydrase enzymes, which are involved in several physiological processes. Carbonic anhydrase inhibitors have been used to treat conditions such as glaucoma, epilepsy, and altitude sickness.
properties
IUPAC Name |
N-(4-ethylcyclohexyl)-4-fluorobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20FNO2S/c1-2-11-3-7-13(8-4-11)16-19(17,18)14-9-5-12(15)6-10-14/h5-6,9-11,13,16H,2-4,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGYMSKBKTRHBSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[4-allyl-5-(4-isopropylphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3,4-thiadiazol-2-ylacetamide](/img/structure/B4282096.png)
![2-{[4-allyl-5-(2-ethoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(3-chloro-2-methylphenyl)acetamide](/img/structure/B4282099.png)
![N-[1-(1,3-benzodioxol-5-yl)ethyl]-4-ethylbenzenesulfonamide](/img/structure/B4282111.png)
![2-{[5-(5-chloro-2-methoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}-N-cyclopentylacetamide](/img/structure/B4282115.png)
![1-[(2,4-dimethylphenyl)sulfonyl]-4-(tetrahydro-2-furanylcarbonyl)piperazine](/img/structure/B4282122.png)
![1-[(4-chlorophenyl)sulfonyl]-4-[(4-ethylphenyl)sulfonyl]piperazine](/img/structure/B4282126.png)
![methyl 2-[({[5-(1-adamantylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]-3-thiophenecarboxylate](/img/structure/B4282127.png)
![N-benzyl-2-{[5-(5-chloro-2-methoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4282130.png)
![N-1,3-benzothiazol-2-yl-2-{[5-(3,4-dimethoxyphenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4282134.png)
![3-[1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazol-4-yl]-2-cyano-N-(3-pyridinylmethyl)acrylamide](/img/structure/B4282148.png)
![3-{3-[(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxyphenyl}-2-cyano-N-cyclopropylacrylamide](/img/structure/B4282154.png)
![2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-methoxyphenyl}acrylamide](/img/structure/B4282165.png)
![N-(3-methylphenyl)-2-[4-(1H-pyrrol-1-yl)benzoyl]hydrazinecarboxamide](/img/structure/B4282178.png)